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Compound of Interest

Compound Name: Anhydrosafflor yellow B

Cat. No.: B15624003 Get Quote

Introduction

Anhydrosafflor yellow B (AHSYB) is a significant water-soluble quinochalcone C-glycoside

found in the petals of safflower (Carthamus tinctorius L.).[1][2] Alongside hydroxysafflor yellow

A (HSYA), AHSYB is a major bioactive ingredient responsible for many of the pharmacological

properties attributed to safflower extract, including antioxidant, anti-inflammatory, and cardio-

protective effects.[2][3] Accurate and reliable quantitative analysis of AHSYB is crucial for the

quality control of herbal medicines, the standardization of safflower extracts, and for

pharmacokinetic studies in drug development.[4][5]

These application notes provide detailed protocols for the quantitative determination of AHSYB

in safflower extract using High-Performance Liquid Chromatography (HPLC) and Ultra-Fast

Liquid Chromatography-Tandem Mass Spectrometry (UFLC-MS/MS), including sample

preparation, method parameters, and validation data.

Experimental Workflow
The general procedure for quantifying Anhydrosafflor yellow B involves sample preparation

through extraction, followed by chromatographic separation and detection, and concluding with

data analysis.
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Caption: General workflow for the quantitative analysis of Anhydrosafflor Yellow B.
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Sample Preparation: Ultrasonic Extraction
An optimized ultrasonic extraction method is employed to efficiently extract AHSYB and HSYA

from safflower petals.[3]

Protocol:

Weigh 1.0 g of powdered safflower petals and place into a conical flask.

Add the extraction solvent (e.g., 70% ethanol or water) at a solvent-to-material ratio of 16

mL/g.[3]

Perform ultrasonic extraction under the following optimized conditions:

Ultrasonic Power: 150 W[3]

Extraction Temperature: 66°C[3]

Extraction Time: 36 minutes[3]

After extraction, cool the solution to room temperature.

Filter the extract through a 0.45 µm membrane filter.

Collect the filtrate for subsequent HPLC or UFLC-MS/MS analysis.

Quantitative Analysis by HPLC
High-Performance Liquid Chromatography with a Diode Array Detector (DAD) is a robust and

widely used method for the quantification of AHSYB.

Protocol:

Instrumentation: An HPLC system equipped with a quaternary pump, autosampler, column

oven, and DAD.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
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Mobile Phase: A gradient elution using Acetonitrile (A) and water containing 0.1% formic

acid (B).[3] Using a modifier like formic or acetic acid improves the resolution between

HSYA and AHSYB.[1][3]

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 403 nm, which is a wavelength of high UV absorption for both

HSYA and AHSYB.[3]

Injection Volume: 10-20 µL.

Standard Preparation:

Prepare a stock solution of AHSYB reference standard (e.g., 1 mg/mL) in methanol.

Create a series of working standard solutions by serially diluting the stock solution to

generate a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Quantification:

Inject the standard solutions to construct a calibration curve by plotting peak area against

concentration.

Inject the prepared safflower extract sample.

Determine the concentration of AHSYB in the sample by interpolating its peak area from

the calibration curve.

Method Validation Summary (HPLC)

The following table summarizes typical validation parameters for the HPLC method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.mdpi.com/1420-3049/25/5/1226
https://www.researchgate.net/publication/263456442_Preparative_separation_of_hydroxyl_safflower_yellow_A_and_anhydrosafflor_yellow_B_in_plant_extract_of_carthamus_tinctorius_L_by_reverse-phase_medium-pressure_liquid_chromatography
https://www.mdpi.com/1420-3049/25/5/1226
https://www.mdpi.com/1420-3049/25/5/1226
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value/Result Reference

Linearity (R²) ≥ 0.999 [3]

Precision (RSD%) < 2.0% [3]

Repeatability (RSD%) < 1.0% (for n=6) [3]

Specificity

Good resolution between

HSYA and AHSYB peaks (R >

1.5)

[3]

Recovery 95% - 105% [6]

Quantitative Analysis by UFLC-MS/MS
For higher sensitivity and selectivity, particularly for pharmacokinetic studies in biological

matrices like plasma, an Ultra-Fast Liquid Chromatography-Tandem Mass Spectrometry

method is recommended.[4][7]

Protocol:

Instrumentation: A UFLC system coupled with a triple quadrupole mass spectrometer with an

electrospray ionization (ESI) source.

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

Mobile Phase: Gradient elution with methanol and water (containing 5 mM ammonium

acetate).[8]

Flow Rate: 0.3 mL/min.

Run Time: Approximately 8 minutes with gradient elution.[4][7]

Mass Spectrometry Conditions:

Ionization Mode: Negative Electrospray Ionization (ESI-).[4][7]
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Detection Mode: Multiple Reaction Monitoring (MRM).[4][7]

MRM Transitions: Specific precursor-to-product ion transitions for AHSYB and the internal

standard (IS), such as Rutin, must be optimized.[4][7]

Sample and Standard Preparation:

For biological samples, perform protein precipitation by adding four volumes of methanol,

vortexing, and centrifuging.[4][7]

Spike samples and calibration standards with a fixed concentration of an internal standard

(e.g., Rutin).[4][7]

Prepare a calibration curve over the desired concentration range (e.g., 25-10,000 ng/mL).

[4][7]

Quantification:

Construct a calibration curve by plotting the peak area ratio (AHSYB/IS) against the

concentration.

Calculate the concentration of AHSYB in the samples using the regression equation from

the calibration curve.

Method Validation Summary (UFLC-MS/MS)

The following table summarizes validation data for the quantification of AHSYB in rat plasma.[4]

[7]
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Parameter Result Reference

Linearity Range 25 - 10,000 ng/mL [4][7]

Correlation Coefficient (R²) > 0.999 [4][7]

Intra-day Precision (RSD%) < 6.5% [4][7]

Inter-day Precision (RSD%) < 6.5% [4][7]

Accuracy (Relative Error) Within ±9.4% [4][7]

Mean Recovery > 70.9% [4][7]

Limit of Quantitation (LOQ) 25 ng/mL [4][7]

Method Validation Parameters
Validation ensures that an analytical method is suitable for its intended purpose. Key

parameters are defined by guidelines such as the International Council for Harmonisation (ICH)

Q2(R1).[9][10][11]

Key Validation Parameters

 Analytical Method Validation |  A process to confirm that the analytical procedure is suitable for its intended use.

Accuracy

Closeness of test results to the true value.
(Determined by recovery studies)

Precision

Closeness of agreement among a series of measurements.
(Repeatability, Intermediate Precision)

Specificity

Ability to assess the analyte unequivocally in the presence of other components.

Linearity

Ability to obtain results directly proportional to the analyte concentration.

Range

Interval between upper and lower concentrations demonstrating suitable precision, accuracy, and linearity.

LOD / LOQ

Limit of Detection (LOD): Lowest amount detectable.
Limit of Quantitation (LOQ): Lowest amount quantifiable with precision and accuracy.

Robustness

Capacity to remain unaffected by small, deliberate variations in method parameters.

Click to download full resolution via product page

Caption: Core parameters for analytical method validation as per ICH guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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